Cas no 197362-75-7 (Phenol,2-fluoro-4-(1-methylethyl)-)

• Product Name: Phenol,2-fluoro-4-(1-methylethyl)-
• CAS No: 197362-75-7
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 117117
• PubChem ID: 20755068
• Update Time: 2025-04-18

Phenol,2-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-fluoro-4-(1-methylethyl)-
• 2-fluoro-4-propan-2-ylphenol
• Phenol, 2-fluoro-4-(1-methylethyl)- (9CI)
• AKOS017515881
• MB22546
• 2-FLUORO-4-ISOPROPYLPHENOL
• AJYBHMQEIBOMHW-UHFFFAOYSA-N
• 197362-75-7
• GS2643
• SCHEMBL3037335

• Inchi： 1S/C9H11FO/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
• InChI Key： AJYBHMQEIBOMHW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)C)O

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes